Methyl 3-(4-Benzyloxy-3-Methoxyphenyl)-2-Cyano-2-Propenoate

• Molecular Formula: C19H17NO4
• Molecular Weight: 323.3 g/mol
• IUPAC Name: methyl 2-cyano-3-(3-methoxy-4-phenylmethoxyphenyl)prop-2-enoate
• InChI: InChI=1S/C19H17NO4/c1-22-18-11-15(10-16(12-20)19(21)23-2)8-9-17(18)24-13-14-6-4-3-5-7-14/h3-11H,13H2,1-2H3
• InChI Key: SLVCCAZQSSSFAH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=C(C#N)C(=O)OC)OCC2=CC=CC=C2

Description

Methyl 3-(4-Benzyloxy-3-Methoxyphenyl)-2-Cyano-2-Propenoate is a useful research compound. Its molecular formula is C19H17NO4 and its molecular weight is 323.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-(benzyloxy)-3-methoxybenzaldehyde (1.21 g, 0.005 mol), methyl cyanoacetate (0.50 g, 0.005 mol) methanol (10.0 mL) and piperidine (5 drops) is heated and stirred at reflux for 1 hour and cooled. The product, 3-(4-benzyloxy-3-methoxyphenyl)-2-cyano-2-propenoate is collected by filtration, washed with methanol and dried in air. The yield is 1.50 g (93%) of product having an absorption maximum at 364 nm in methylene chloride solution. The identity of the product is supported by mass spectrometry.